Cas no 327628-02-4 (2H-1-Benzopyran-4-methanol, 3,4-dihydro-4-methyl-)

2H-1-Benzopyran-4-methanol, 3,4-dihydro-4-methyl-, is a chiral benzopyran derivative with potential applications in pharmaceutical and synthetic chemistry. Its structure features a benzopyran core substituted with a hydroxymethyl group at the 4-position and a methyl group at the 4-position of the dihydro ring, enhancing its utility as an intermediate in asymmetric synthesis. The compound's rigid framework and functional groups make it suitable for constructing complex heterocyclic systems or serving as a precursor for bioactive molecules. Its stereochemical properties may also be leveraged in enantioselective reactions. The product is typically handled under controlled conditions due to its reactivity, ensuring purity and stability for research applications.

2H-1-Benzopyran-4-methanol, 3,4-dihydro-4-methyl- structure

327628-02-4 structure

Product Name:2H-1-Benzopyran-4-methanol, 3,4-dihydro-4-methyl-

CAS No:327628-02-4

MF:C₁₁H₁₄O₂

MW:178.227663516998

CID:6070346

PubChem ID:18406099

Update Time:2025-05-24

2H-1-Benzopyran-4-methanol, 3,4-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-4-methanol, 3,4-dihydro-4-methyl-
- (4-methyl-3,4-dihydro-2H-1-benzopyran-4-yl)methanol
- SCHEMBL7144622
- EN300-741525
- 327628-02-4
- Inchi： 1S/C11H14O2/c1-11(8-12)6-7-13-10-5-3-2-4-9(10)11/h2-5,12H,6-8H2,1H3
- InChI Key： OMHQJHQNQVNLEV-UHFFFAOYSA-N
- SMILES： C1OC2=CC=CC=C2C(C)(CO)C1

Computed Properties

Exact Mass: 178.099379685g/mol
Monoisotopic Mass: 178.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 29.5Å²

Experimental Properties

Density: 1.084±0.06 g/cm3(Predicted)
Boiling Point: 295.4±19.0 °C(Predicted)
pka: 14.70±0.10(Predicted)

2H-1-Benzopyran-4-methanol, 3,4-dihydro-4-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-741525-1.0g	(4-methyl-3,4-dihydro-2H-1-benzopyran-4-yl)methanol	327628-02-4		1g	$0.0	2023-06-07

2H-1-Benzopyran-4-methanol, 3,4-dihydro-4-methyl- Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2H-1-Benzopyran-4-methanol, 3,4-dihydro-4-methyl-

Exploring the Properties and Applications of 2H-1-Benzopyran-4-methanol, 3,4-dihydro-4-methyl-

The compound 2H-1-Benzopyran-4-methanol, 3,4-dihydro-4-methyl- (CAS No. 327628-02-4) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of benzopyrans, which are known for their aromatic and heterocyclic properties. The presence of the methoxy group at position 4 and the methyl substitution at position 4 in the dihydrobenzopyran framework imparts distinctive chemical and physical characteristics to this molecule.

Recent studies have highlighted the potential of benzopyran derivatives in various fields, including pharmacology, material science, and analytical chemistry. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that benzopyran-based compounds exhibit promising antioxidant and anti-inflammatory activities. These findings suggest that 2H-1-Benzopyran-4-methanol, 3,4-dihydro-4-methyl- could be a valuable candidate for drug development.

The synthesis of CAS No. 327628-02-4 involves a multi-step process that typically includes oxidation and reduction reactions. One notable method reported in *Organic Process Research & Development* involves the use of a palladium catalyst to achieve high yields and selectivity. This approach not only enhances the efficiency of synthesis but also aligns with green chemistry principles by minimizing waste production.

In terms of physical properties, benzopyran derivatives like CAS No. 327628-02-4 exhibit interesting optical properties due to their conjugated π-systems. These properties make them suitable for applications in optoelectronics and photonics. For example, a study in *Advanced Materials* explored the use of such compounds as fluorescent materials for sensing applications.

The biological activity of CAS No. 327628-02-4 has been a focal point of recent research. In vitro assays have shown that this compound can inhibit certain enzymes associated with neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders.

In conclusion, CAS No. 327628-02-4, or benzopyran derivative, represents a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with its promising biological and physical properties, positions it as a key molecule for future research and development.